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Compound of Interest

Compound Name: CalFluor 555 Azide

Cat. No.: B12371884

For Researchers, Scientists, and Drug Development Professionals

Introduction

CalFluor 555 Azide is a fluorogenic probe that has become an invaluable tool in bioorthogonal
chemistry, particularly in the realm of copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC),
often referred to as "click chemistry."[1][2] This rhodamine-based dye is exceptionally useful
because it remains non-fluorescent until it reacts with an alkyne, leading to a significant
increase in fluorescence emission.[1][3][4] This "turn-on" mechanism allows for the sensitive
and specific detection of alkyne-tagged biomolecules with minimal background signal, even in
complex biological environments, and often without the need for washing steps. This guide
provides an in-depth overview of the safety, handling, and experimental application of CalFluor
555 Azide.

Core Properties

A thorough understanding of the physical and chemical properties of CalFluor 555 Azide is
essential for its effective and safe use in the laboratory. The following table summarizes key
guantitative data for this compound.
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Property Value Source(s)
Molecular Formula C41H60N7011S2
Molecular Weight 891.1 g/mol

Excitation Maximum (post-
click)

561 nm

Emission Maximum (post-click) 583 nm

Appearance Dark red amorphous solid

Solubility Soluble in Water and DMSO

>95% (typically analyzed by

Purity
HPLC)

Safety and Handling

While CalFluor 555 Azide is a valuable research tool, it is imperative to handle it with
appropriate care, adhering to standard laboratory safety practices. The safety information
presented here is a summary of available data; however, users should always consult the most
recent Safety Data Sheet (SDS) from their specific supplier.

Hazard Identification and Personal Protective Equipment
(PPE)

The available Safety Data Sheet for a product containing CalFluor 555 Azide does not list it as
a hazardous substance. However, as a general precaution for handling chemical reagents, the
following personal protective equipment should be worn:

Eye Protection: Wear tight-sealing safety goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat or other suitable protective clothing.

Respiratory Protection: In case of insufficient ventilation, use a respirator with components
tested and approved under appropriate government standards.
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First Aid Measures

In the event of exposure, the following first-aid measures are recommended:

Exposure Route First Aid Procedure Source(s)

Not expected to be an
inhalation hazard under normal
) use. If respiratory irritation
Inhalation .
occurs, move to fresh air and
consult a physician if

necessary.

Rinse the affected area with
_ plenty of water. Immediate
Skin Contact ) o
medical attention is not

typically required.

Rinse cautiously with water for
several minutes. If present,

Eye Contact remove contact lenses if it is
easy to do so. Continue

rinsing.

Not expected to be a
) significant ingestion hazard
Ingestion
under normal use. If you feel

unwell, seek medical advice.

Storage and Stability

Proper storage is crucial to maintain the integrity and reactivity of CalFluor 555 Azide.
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Condition Recommendation Source(s)

Storage Temperature -20°C

N Keep in a dry, cool, and well-
Storage Conditions ) )
ventilated place. Desiccate.

Shipping Temperature Ambient temperature

Experimental Protocols: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

The primary application of CalFluor 555 Azide is in the copper(l)-catalyzed click chemistry
reaction to label alkyne-modified biomolecules. The following is a generalized protocol for this
procedure.

Reagents and Materials

» Alkyne-modified biomolecule (e.g., protein, nucleic acid) in a suitable buffer

CalFluor 555 Azide

Copper(ll) sulfate (CuSO4)

Reducing agent (e.g., sodium ascorbate)

Copper(l)-stabilizing ligand (e.g., THPTA, TBTA)

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS) or other appropriate buffer

Stock Solution Preparation

o CalFluor 555 Azide: Prepare a stock solution of 1-10 mM in anhydrous DMSO.

o Copper(ll) Sulfate: Prepare a 20 mM stock solution in deionized water.
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e Reducing Agent (Sodium Ascorbate): Prepare a fresh 100 mM stock solution in deionized
water immediately before use.

o Copper(l)-Stabilizing Ligand (e.g., THPTA): Prepare a 100 mM stock solution in deionized
water.

Labeling Protocol

» To your alkyne-modified biomolecule in buffer, add the CalFluor 555 Azide stock solution to

the desired final concentration.
 In a separate tube, premix the copper(ll) sulfate and the stabilizing ligand.
e Add the copper/ligand mixture to the biomolecule/azide solution.
e Initiate the click reaction by adding the freshly prepared sodium ascorbate solution.

o Gently mix the reaction and incubate at room temperature for 30-60 minutes, protected from
light.

o The labeled biomolecule can then be purified or analyzed directly. Due to the fluorogenic
nature of CalFluor 555 Azide, a purification step to remove unreacted probe may not be
necessary for imaging applications.

Visualizing the Workflow and Mechanism

To better understand the experimental process and the underlying chemical principle, the
following diagrams are provided.
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A simplified workflow for a typical copper-catalyzed click chemistry reaction.
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The mechanism of fluorescence activation for CalFluor 555 Azide via click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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